Cas no 2228790-30-3 (3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine
• CAS No: 2228790-30-3
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6027809
• PubChem ID: 165624194
• Update Time: 2025-10-30

3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine
• 2228790-30-3
• EN300-1771828

• Inchi： 1S/C11H13F2NO/c1-7(3-4-14)11-9(12)5-8(15-2)6-10(11)13/h5-6H,1,3-4,14H2,2H3
• InChI Key： PAHKRVPPGLSLFN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(=C)CCN)F)OC

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine

Comprehensive Overview of 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine (CAS No. 2228790-30-3)

The compound 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine (CAS No. 2228790-30-3) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy moiety and butenylamine side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of drug discovery and precision agriculture.

In recent years, the demand for fluorinated compounds like 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of green chemistry, where scientists seek eco-friendly synthetic routes for such molecules. The compound’s CAS No. 2228790-30-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science applications.

One of the key questions users often ask is: "What are the synthetic applications of 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine?" This compound serves as a versatile building block for heterocyclic frameworks, enabling the development of novel antimicrobial agents and catalysts. Its electron-withdrawing fluorine atoms enhance reactivity in cross-coupling reactions, a hotspot in modern organic synthesis.

Another trending topic is the compound’s potential in neuropharmacology. Studies suggest that derivatives of 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine may interact with G-protein-coupled receptors (GPCRs), a major focus in central nervous system (CNS) drug development. This connection has spurred interest in its structure-activity relationships (SAR), a common search term among medicinal chemists.

From an industrial perspective, the compound’s scalable synthesis and purification protocols are critical. Optimizing these processes reduces costs and environmental impact, addressing the sustainable manufacturing demands of the pharmaceutical industry. Searches for "CAS 2228790-30-3 suppliers" or "high-purity fluorinated amines" highlight its commercial importance.

In summary, 3-(2,6-difluoro-4-methoxyphenyl)but-3-en-1-amine (CAS No. 2228790-30-3) exemplifies the intersection of innovation and practical utility in chemical research. Its applications span from drug design to agrochemical innovation, making it a compound of enduring scientific and industrial relevance.